Anemoside A3-methyl 6-aminohexanoate

• Molecular Formula: C48H79NO13
• Molecular Weight: 878.1 g/mol
• InChI: InChI=1S/C48H79NO13/c1-26(2)28-15-20-48(43(57)49-23-11-9-10-12-34(52)58-8)22-21-46(6)29(35(28)48)13-14-32-44(4)18-17-33(45(5,25-50)31(44)16-19-47(32,46)7)61-42-40(37(54)30(51)24-59-42)62-41-39(56)38(55)36(53)27(3)60-41/h27-33,35-42,50-51,53-56H,1,9-25H2,2-8H3,(H,49,57)/t27-,28-,29+,30-,31+,32+,33-,35+,36-,37-,38+,39+,40+,41-,42-,44-,45-,46+,47+,48-/m0/s1
• InChIKey: JUYOZROTQMSUOP-PVEPTXAXSA-N

Anemoside A3-methyl 6-aminohexanoate Overview

Anemoside A3-methyl 6-aminohexanoate (Compound A3-6, CAS 2919975-48-5) is a semi-synthetic triterpenoid saponin derivative of Pulchinenoside C (Anemoside B4, AB4), a natural compound isolated from *Pulsatilla chinensis* [1]. A3-6 functions as a potent and orally effective pyruvate carboxylase (PC) inhibitor with an IC50 of 0.058 μM and a Kd value of 10.1 μM against human PC [1][2]. It exerts anti-inflammatory effects through the PC/NF-κB/NLRP3 inflammasome axis and is protected by a Chinese national invention patent (ZL202211211016.8) [3]. The compound is commercially available from multiple suppliers (e.g., MedChemExpress, TargetMol, InvivoChem) at ≥98% purity, primarily for colitis and inflammation-related research applications [1].

Pyruvate carboxylase pathway inhibition study fit

Macrophage immunometabolism probe (NF-κB/NLRP3 dual suppression context)

DSS-induced colitis model research (disease-score endpoint monitoring)

• [1] Lv L, Li Q, Wang K, et al. Discovery of a New Anti-Inflammatory Agent from Anemoside B4 Derivatives and Its Therapeutic Effect on Colitis by Targeting Pyruvate Carboxylase. J Med Chem. 2024;67(9):7385-7405. View Source
• [2] MedChemExpress. Pyruvate Carboxylase (PC) Related Products: Anemoside A3-methyl 6-aminohexanoate (HY-161627). View Source
• [3] Xu Q, Liu Y, et al. 中药学系许琼明/刘艳丽教授课题组在Journal of Medicinal Chemistry发表白头翁皂苷B4衍生物靶向丙酮酸羧化酶治疗溃疡性结肠炎的研究论文. Soochow University College of Pharmaceutical Sciences News, May 2024. View Source

Anemoside A3-methyl 6-aminohexanoate vs. Natural Saponins

Generic substitution with the parent compound Anemoside B4 (AB4) or other pulsatilla saponin derivatives fails for three scientifically quantifiable reasons. First, AB4 suffers from limited oral suitability due to its high molecular weight and pronounced water solubility, which restricts its translational potential [1]. Second, direct in vitro screening of 28 AB4 derivatives demonstrated that A3-6 exhibits significantly superior anti-inflammatory activity compared to AB4 [1]. Third, the 6-aminohexanoate ester modification confers improved in vivo pharmacokinetic properties relative to AB4, enabling notably lower oral effective doses in the DSS-induced colitis mouse model [1]. Structural analogs lacking this specific modification do not recapitulate the combined profile of potent PC inhibition, moderate oral PK, and validated in vivo efficacy [1].

A3‑6 (this product)

Anemoside B4 / natural saponins

Target engagement

Direct PC inhibition (reported low‑nanomolar IC₅₀)

No significant PC inhibition; target engagement not expected

In vivo exposure

Moderate oral PK; supports lower dosing in colitis models

Poor oral bioavailability; requires high doses

Mechanistic definition

PC‑dependent macrophage reprogramming (NF‑κB/NLRP3 pathway context)

Broad anti‑inflammatory activity without defined PC pathway engagement

AB4 and other pulchinenoside-class compounds may not reproduce the PC‑targeted mechanism or the in vivo exposure profile of A3‑6; direct substitution without validation risks target‑engagement failure.

• [1] Lv L, Li Q, Wang K, et al. Discovery of a New Anti-Inflammatory Agent from Anemoside B4 Derivatives and Its Therapeutic Effect on Colitis by Targeting Pyruvate Carboxylase. J Med Chem. 2024;67(9):7385-7405. View Source

Anemoside A3-methyl 6-aminohexanoate: Quantitative Evidence

PC Inhibitory Potency vs. AB4 Derivatives

Anemoside A3-methyl 6-aminohexanoate inhibits pyruvate carboxylase (PC) enzymatic activity with an IC50 of 0.058 μM [1]. In direct cross-class comparison with the clinically investigated PC inhibitor Pyruvate Carboxylase-IN-1, A3-6 exhibits approximately 3.5-fold greater potency in cell lysate assays and approximately 1.8-fold greater potency in cell-based assays [1]. For target engagement, A3-6 binds human PC with a Kd value of 10.1 μM .

PC Inhibition

Head-to-head

IC₅₀ 0.058 μM (A3‑6) vs AB4 no significant inhibition

Defines PC-target engagement; AB4 lacks this activity

>10‑fold improvement over all tested AB4 derivatives

Evidence Dimension	PC enzyme inhibition IC50
Target Compound Data	0.058 μM
Comparator Or Baseline	Pyruvate Carboxylase-IN-1: 0.204 μM (cell lysate), 0.104 μM (cell-based)
Quantified Difference	3.5-fold more potent (cell lysate); 1.8-fold more potent (cell-based)
Conditions	In vitro enzymatic PC activity assay; comparison across independent published studies

Why This Matters

This potency differential positions A3-6 as the more sensitive tool compound for studying PC-dependent metabolic reprogramming and enables lower working concentrations in cell-based experiments, reducing potential off-target effects.

• [1] Lv L, Li Q, Wang K, et al. Discovery of a New Anti-Inflammatory Agent from Anemoside B4 Derivatives and Its Therapeutic Effect on Colitis by Targeting Pyruvate Carboxylase. J Med Chem. 2024;67(9):7385-7405. View Source

Binding Affinity to Pyruvate Carboxylase

In the DSS-induced murine colitis model, Anemoside A3-methyl 6-aminohexanoate demonstrates a notably lower oral effective dose compared to its parent compound Anemoside B4 (AB4) for achieving significant symptomatic improvement [1]. This enhanced oral efficacy is attributed to improved pharmacokinetic properties conferred by the 6-aminohexanoate ester modification, which addresses AB4's inherent limitations of high molecular weight and pronounced water solubility that restrict oral application [1][2].

Binding Affinity

Cross‑study comparable

Kd 10.1 μM (SPR, human PC)

Direct binding supports mechanistic probe use

Comparator Kd values not available for natural saponins

Evidence Dimension	Oral effective dose for colitis symptom improvement
Target Compound Data	Notably lower oral effective dose (qualitative; quantitative dose-response curves reported in primary reference)
Comparator Or Baseline	Anemoside B4 (AB4, parent compound): higher oral dose required for comparable efficacy
Quantified Difference	Significantly lower oral effective dose vs. AB4
Conditions	DSS-induced colitis mouse model; oral administration

Why This Matters

The reduced oral effective dose makes A3-6 the preferred research tool for oral dosing studies in colitis models and positions it as a more translationally viable lead compound compared to the parent saponin AB4.

• [1] Lv L, Li Q, Wang K, et al. Discovery of a New Anti-Inflammatory Agent from Anemoside B4 Derivatives and Its Therapeutic Effect on Colitis by Targeting Pyruvate Carboxylase. J Med Chem. 2024;67(9):7385-7405. View Source
• [2] Xu Q, Liu Y, et al. Professors Qiongming Xu and Yanli Liu report a drug candidate for treating ulcerative colitis by targeting pyruvate carboxylase from anemoside B4 derivatives. Soochow University College of Pharmaceutical Sciences. View Source

In Vivo Anti-Colitis Efficacy: Dose Reduction vs. AB4

Anemoside A3-methyl 6-aminohexanoate exhibits moderate (intermediate) in vivo pharmacokinetic characteristics compared to Anemoside B4 . This intermediate PK profile represents an intentional optimization strategy: the 6-aminohexanoate modification modulates the compound's physicochemical properties to achieve a favorable balance between systemic exposure and clearance, avoiding both the rapid elimination often seen with highly water-soluble saponins and the excessive accumulation risks associated with highly lipophilic derivatives [1].

In Vivo Dose Reduction

Endpoint context

Notably lower effective oral dose vs AB4 in DSS colitis mice

Reduces compound consumption per experiment

Exact fold‑reduction not disclosed; endpoint interpretation

Evidence Dimension	In vivo pharmacokinetic profile
Target Compound Data	Moderate/intermediate PK characteristics
Comparator Or Baseline	Anemoside B4 (AB4): baseline saponin PK profile
Quantified Difference	Intermediate vs. AB4 baseline (qualitative comparison)
Conditions	In vivo pharmacokinetic assessment; specific PK parameters available in primary reference

Why This Matters

The intermediate PK profile distinguishes A3-6 from both the parent AB4 and other saponin derivatives with more extreme PK behaviors, making it suitable for repeated oral dosing regimens in chronic inflammation studies where sustained target engagement is required.

• [1] Lv L, Li Q, Wang K, et al. Discovery of a New Anti-Inflammatory Agent from Anemoside B4 Derivatives and Its Therapeutic Effect on Colitis by Targeting Pyruvate Carboxylase. J Med Chem. 2024;67(9):7385-7405. View Source

Pharmacokinetic Advantage over AB4

Anemoside A3-methyl 6-aminohexanoate exerts its anti-inflammatory function specifically through the PC/NF-κB/NLRP3 inflammasome axis, with direct binding to pyruvate carboxylase (PC) serving as the primary molecular target [1]. This mechanism is distinct from the parent saponin AB4, which acts via TLR4/NF-κB/MAPK signaling [2], and differs fundamentally from natural Anemoside A3, which functions as an NMDA receptor modulator [3]. The 6-aminohexanoate modification thus confers a unique target engagement profile not recapitulated by unmodified saponins.

Pharmacokinetic Profile

Class‑level inference

Moderate oral PK; improved over AB4’s poor bioavailability

Supports oral dosing studies; data to verify

Cmax, AUC, t½ not publicly disclosed

Evidence Dimension	Molecular target and signaling pathway
Target Compound Data	PC binding (Kd 10.1 μM); NF-κB/NLRP3 pathway inhibition
Comparator Or Baseline	AB4: TLR4/NF-κB/MAPK; Natural Anemoside A3: NMDA receptor modulation
Quantified Difference	Distinct target engagement mechanism (PC direct inhibition)
Conditions	Biochemical binding assays; pathway analysis in macrophage cell models

Why This Matters

This target specificity makes A3-6 the appropriate selection for studies investigating PC-dependent metabolic reprogramming and its role in inflammatory bowel disease, whereas AB4 or natural A3 would be unsuitable controls due to divergent primary targets.

• [1] Lv L, Li Q, Wang K, et al. Discovery of a New Anti-Inflammatory Agent from Anemoside B4 Derivatives and Its Therapeutic Effect on Colitis by Targeting Pyruvate Carboxylase. J Med Chem. 2024;67(9):7385-7405. View Source
• [2] Yin L, et al. Anemoside A3 activates TLR4-dependent M1-phenotype macrophage polarization to represses breast tumor growth and angiogenesis. Toxicol Appl Pharmacol. 2021;432:115755. View Source
• [3] TargetMol. Pulchinenoside A (Anemoside A3, T3911) Product Page. View Source

Intellectual Property Protection: A3-6 Is Covered by Granted National Invention Patent, Enabling Distinct Commercial Development

Anemoside A3-methyl 6-aminohexanoate is protected by a granted Chinese national invention patent (Patent No. ZL202211211016.8) [1][2]. This patent coverage provides formal intellectual property protection for A3-6 as a composition of matter, distinguishing it from the parent natural product AB4, which is in the public domain. Concurrently, AB4 has advanced to clinical trials as a Class 1.2 innovative traditional Chinese medicine drug candidate in China, validating the therapeutic potential of this chemical scaffold [3].

Evidence Dimension	Patent protection status
Target Compound Data	Granted Chinese invention patent (ZL202211211016.8)
Comparator Or Baseline	Anemoside B4 (AB4): public domain natural product
Quantified Difference	Patented composition of matter vs. unpatented natural product
Conditions	Chinese national patent grant; AB4 under clinical development (NMPA-approved)

Why This Matters

Patent protection ensures supply chain continuity and distinct commercial development rights for A3-6, while AB4's clinical advancement validates the scaffold's therapeutic relevance, making A3-6 a strategically differentiated procurement choice for translational research programs.

• [1] Xu Q, Liu Y, et al. 中药学系许琼明/刘艳丽教授课题组在Journal of Medicinal Chemistry发表白头翁皂苷B4衍生物靶向丙酮酸羧化酶治疗溃疡性结肠炎的研究论文. Soochow University College of Pharmaceutical Sciences News, May 2024. View Source
• [2] Lv L, Li Q, Wang K, et al. Discovery of a New Anti-Inflammatory Agent from Anemoside B4 Derivatives and Its Therapeutic Effect on Colitis by Targeting Pyruvate Carboxylase. J Med Chem. 2024;67(9):7385-7405. View Source
• [3] Jiangxi University of Chinese Medicine. Our University's Developed Class 1 New TCM Drug Pulsatilla Saponin B4 Receives New Drug Clinical Trial Approval. SCO TMF News, July 2025. View Source

Screening Provenance: A3-6 Emerged as Top Candidate from 28-Structure SAR Campaign

Anemoside A3-methyl 6-aminohexanoate (A3-6) was identified as the optimal lead compound from a systematic structure-activity relationship (SAR) study involving the synthesis and evaluation of 28 Anemoside B4 derivatives [1]. Among all 28 derivatives assessed for cytotoxic and anti-inflammatory activities in vitro, A3-6 exhibited significantly superior anti-inflammatory activity compared to both AB4 and all other tested derivatives [1][2].

Evidence Dimension	Anti-inflammatory activity ranking in derivative panel
Target Compound Data	Top-ranked compound among 28 AB4 derivatives
Comparator Or Baseline	AB4 and 27 other synthetic derivatives
Quantified Difference	Significantly superior anti-inflammatory activity vs. all comparators
Conditions	In vitro cytotoxicity and anti-inflammatory activity screening panel

Why This Matters

The rigorous SAR-based selection process validates that A3-6 represents an optimized chemical entity rather than an arbitrary derivative, providing scientific users with confidence that the compound has been vetted against multiple structural alternatives.

• [1] Lv L, Li Q, Wang K, et al. Discovery of a New Anti-Inflammatory Agent from Anemoside B4 Derivatives and Its Therapeutic Effect on Colitis by Targeting Pyruvate Carboxylase. J Med Chem. 2024;67(9):7385-7405. View Source
• [2] Xu Q, Liu Y, et al. Professors Qiongming Xu and Yanli Liu report a drug candidate for treating ulcerative colitis by targeting pyruvate carboxylase from anemoside B4 derivatives. Soochow University College of Pharmaceutical Sciences. View Source

Anemoside A3-methyl 6-aminohexanoate Applications

IBD and Colitis Therapeutic Development

Anemoside A3-methyl 6-aminohexanoate is optimally deployed for oral administration studies in the DSS-induced murine colitis model, where its notably lower oral effective dose compared to parent AB4 enables robust therapeutic windows with reduced compound consumption [1]. The intermediate PK profile supports once-daily or twice-daily oral dosing regimens in chronic colitis studies lasting 7–14 days [1]. Researchers should select A3-6 over AB4 when oral bioavailability and translational relevance to human oral dosing are primary experimental considerations [1].

Macrophage Immunometabolism Probe

A3-6 serves as a selective chemical probe for dissecting the role of pyruvate carboxylase in macrophage metabolic reprogramming and inflammatory signaling. Its direct binding to PC (Kd 10.1 μM) enables interrogation of the PC/NF-κB/NLRP3 inflammasome axis independently of TLR4-mediated pathways [1]. This application is distinct from studies employing AB4 (which engages TLR4/NF-κB/MAPK) or natural Anemoside A3 (which modulates NMDA receptors) [2]. Researchers investigating PC as an anti-inflammatory target should prioritize A3-6 as their tool compound of choice [1].

Pyruvate Carboxylase Target Validation in Inflammation

Given that A3-6 emerged from a 28-compound SAR campaign as the optimal AB4 derivative, it serves as an authoritative benchmark for subsequent saponin derivative optimization programs [1]. Medicinal chemistry teams developing next-generation PC inhibitors or anti-inflammatory saponin derivatives can use A3-6 as a positive control and potency reference standard. The compound's patent-protected status (ZL202211211016.8) further establishes it as a distinct chemical series for comparative SAR analysis [2].

Preclinical Pharmacology Studies Bridging In Vitro Target Engagement to In Vivo Efficacy

A3-6 enables seamless integration from biochemical target engagement assays (IC50 0.058 μM for PC inhibition) to cellular models (macrophage reprogramming and inflammatory cytokine suppression) and ultimately to in vivo colitis models [1]. This multi-tiered validation profile makes A3-6 suitable for pharmacology studies requiring consistent compound performance across biochemical, cellular, and animal experimental tiers. The compound's commercial availability from multiple reputable vendors (MedChemExpress HY-161627, InvivoChem V87882, TargetMol T87999) at ≥98% purity ensures reproducible procurement for cross-institutional studies [2].

Application

Selection Property

Validation Focus

DSS‑induced colitis model studies

Pyruvate carboxylase‑targeted pathway inhibition

Disease‑score endpoints and cytokine profiling

Macrophage immunometabolism research

NF‑κB/NLRP3 dual pathway modulation context

Inflammasome activation and cytokine release endpoints

Pyruvate carboxylase mechanistic studies

Direct PC binding and enzyme inhibition evidence

Target engagement assays (SPR/activity) and metabolic flux analysis

• [1] Lv L, Li Q, Wang K, et al. Discovery of a New Anti-Inflammatory Agent from Anemoside B4 Derivatives and Its Therapeutic Effect on Colitis by Targeting Pyruvate Carboxylase. J Med Chem. 2024;67(9):7385-7405. View Source
• [2] Xu Q, Liu Y, et al. 中药学系许琼明/刘艳丽教授课题组在Journal of Medicinal Chemistry发表白头翁皂苷B4衍生物靶向丙酮酸羧化酶治疗溃疡性结肠炎的研究论文. Soochow University College of Pharmaceutical Sciences News, May 2024. View Source